Cas no 56467-43-7 (4-benzoylphenyl 2-methylprop-2-enoate)

• Product Name: 4-benzoylphenyl 2-methylprop-2-enoate
• CAS No: 56467-43-7
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1598875
• PubChem ID: 11230895
• Update Time: 2025-04-23

4-benzoylphenyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-benzoylphenyl 2-methylprop-2-enoate
• 2-propenoic acid, 2-methyl-, 4-benzoylphenyl ester
• 4-Benzoylphenyl methacrylate
• LogP
• AMY18883
• BS-51839
• 4-methacryloyloxybenzophenone
• F71473
• CHEMBL9631
• 56467-43-7
• MFCD30470334
• BDBM50023512
• SCHEMBL144013
• B6151
• (4-benzoylphenyl) 2-methylprop-2-enoate
• 4-benzoylphenylmethacrylate
• NS00128900
• 2-Methyl-acrylic acid 4-benzoyl-phenyl ester
• DTXSID801019359

• Inchi： 1S/C17H14O3/c1-12(2)17(19)20-15-10-8-14(9-11-15)16(18)13-6-4-3-5-7-13/h3-11H,1H2,2H3
• InChI Key： RYWGNBFHIFRNEP-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on 4-benzoylphenyl 2-methylprop-2-enoate

Introduction to 4-Benzoylphenyl 2-Methylprop-2-Enoate (CAS No. 56467-43-7)

4-Benzoylphenyl 2-methylprop-2-enoate, also known by its CAS number 56467-43-7, is a compound of significant interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a benzoyl group attached to a phenyl ring and an ester functional group. The molecule's structure allows for versatile reactivity and potential applications in diverse chemical processes.

The synthesis of 4-benzoylphenyl 2-methylprop-2-enoate typically involves multi-step reactions, often starting from benzaldehyde and a suitable phenol derivative. The formation of the benzoyl group is a critical step, as it contributes significantly to the compound's electronic properties and reactivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

One of the most notable features of this compound is its ability to participate in various types of cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures with high precision. For instance, researchers have utilized 4-benzoylphenyl 2-methylprop-2-enoate as a coupling partner in the synthesis of biaryl compounds, which are essential components in modern pharmaceuticals and agrochemicals.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials such as polymers and coordination polymers. Its ester functionality can serve as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent studies have explored its use in the development of stimuli-responsive polymers, which exhibit changes in their physical properties under external stimuli like temperature or pH.

The electronic properties of 4-benzoylphenyl 2-methylprop-2-enoate make it an attractive candidate for applications in optoelectronics. Its conjugated system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as an electron transport layer material in OLEDs, demonstrating improved device performance compared to traditional materials.

In pharmacology, this compound has been studied for its potential biological activities. Preliminary assays have indicated that it may possess antioxidant and anti-inflammatory properties, making it a candidate for further exploration in drug discovery programs. Additionally, its structural versatility allows for modifications that could enhance bioavailability and target specificity.

The environmental impact of 4-benzoylphenyl 2-methylprop-2-enoate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its suitability for large-scale industrial applications. These findings are crucial for ensuring sustainable practices in the chemical industry.

In conclusion, 4-benzoylphenyl 2-methylprop-2-ennoate (CAS No. 56467-43-7) is a multifaceted compound with applications spanning organic synthesis, materials science, pharmacology, and optoelectronics. Its unique structure and reactivity continue to drive innovative research, positioning it as a valuable tool in advancing modern chemistry.